Cas no 92255-66-8 (2-(2-methyl-1H-indol-3-yl)-2-oxo-N-propylacetamide)

• Product Name: 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-propylacetamide
• CAS No: 92255-66-8
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 6150772
• PubChem ID: 5305430
• Update Time: 2025-06-08

2-(2-methyl-1H-indol-3-yl)-2-oxo-N-propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-propylacetamide
• SR-01000134637-1
• 92255-66-8
• SR-01000134637
• F0675-0289
• AKOS003388211

• Inchi： 1S/C14H16N2O2/c1-3-8-15-14(18)13(17)12-9(2)16-11-7-5-4-6-10(11)12/h4-7,16H,3,8H2,1-2H3,(H,15,18)
• InChI Key： IAFDBWZFYUNFEL-UHFFFAOYSA-N
• SMILES： O=C(C(NCCC)=O)C1=C(C)NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62Ų

Additional information on 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-propylacetamide

2-(2-Methyl-1H-indol-3-yl)-2-oxo-N-propylacetamide: A Comprehensive Overview

2-(2-Methyl-1H-indol-3-yl)-2-oxo-N-propylacetamide (CAS No. 92255-66-8) is a versatile compound with significant potential in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, also known as Methylindole Acetamide, has garnered attention due to its unique structural properties and biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 2-(2-Methyl-1H-indol-3-yl)-2-oxo-N-propylacetamide.

Chemical Structure and Properties

2-(2-Methyl-1H-indol-3-yl)-2-oxo-N-propylacetamide is a derivative of indole, a heterocyclic aromatic organic compound. The molecule consists of an indole ring substituted with a methyl group at the 2-position and an acetamide moiety attached to the 3-position. The acetamide group is further substituted with a propyl group at the nitrogen atom. This unique structure imparts several interesting properties to the compound, including high stability and solubility in various solvents.

The molecular formula of 2-(2-Methyl-1H-indol-3-yl)-2-oxo-N-propylacetamide is C₁₄H₁₇N₃O₂, and its molecular weight is approximately 255.30 g/mol. The compound exhibits strong UV absorption and has been used in various spectroscopic studies to understand its electronic structure and interactions with other molecules.

Synthesis Methods

The synthesis of 2-(2-Methyl-1H-indol-3-yl)-2-oxo-N-propylacetamide has been reported using several methods, each with its own advantages and limitations. One common approach involves the reaction of 3-acetylindole with propylamine in the presence of an appropriate catalyst. This method typically yields high purity products and is widely used in both academic and industrial settings.

An alternative synthetic route involves the condensation of 3-acetylindole with propionyl chloride followed by treatment with propylamine. This method offers good yields and can be scaled up for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalytic systems that minimize waste generation.

Biological Activities

2-(2-Methyl-1H-indol-3-yl)-2-oxo-N-propylacetamide has been extensively studied for its biological activities, particularly in the context of medicinal chemistry. One of the most notable properties of this compound is its ability to modulate various biological pathways, making it a promising candidate for drug development.

In vitro studies have shown that 2-(2-Methyl-1H-indol-3-yl)-2-oxo-N-propylacetamide exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest potential applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Furthermore, recent research has highlighted the neuroprotective properties of 2-(2-Methyl-1H-indol-3-yl)-2-oxo-N-propylacetamide. Studies have demonstrated that this compound can protect neurons from oxidative stress and prevent apoptosis, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Applications and Research Advancements

The potential clinical applications of 2-(2-Methyl-1H-indol-3-yl)-2-oxo-N-propylacetamide are currently being explored through various preclinical and clinical studies. Preclinical studies have shown promising results in animal models, where the compound has demonstrated efficacy in reducing inflammation and protecting against neurodegeneration.

In addition to its anti-inflammatory and neuroprotective properties, recent research has also explored the potential anticancer activities of 2-(2-Methyl-1H-indol-3-yl)-2-oxo-N-propylacetamide. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and blocking cell cycle progression. These findings suggest that 2-(2-Methyl-1H-indol-3-yl)-2-oxy-N-propylacetamide may have therapeutic potential in cancer treatment.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Early results from phase I trials have shown that 2-(2-Methyl-1H-indol-3-yi)-l-oxy-N-propyiacetamidc)) is well-tolerated at low doses with minimal side effects. Further studies are needed to determine optimal dosing regimens and long-term safety profiles.)>)>)>)>)>)>)>)>)>)>)>)>)>)>)>)>)>)>)>)>)>)>)